Cas no 64353-88-4 (N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate)

N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate is a chemically stable, high-purity compound used primarily as an intermediate in pharmaceutical synthesis. Its well-defined molecular structure, featuring both amino and methoxy functional groups, makes it valuable for constructing complex active pharmaceutical ingredients (APIs). The hydrochloride hydrate form enhances solubility and handling properties, facilitating its use in controlled reactions. The compound is characterized by consistent batch-to-batch quality, ensuring reliability in research and production applications. Its stability under standard storage conditions further supports its utility in synthetic workflows. Suitable for use in regulated environments, it meets stringent purity standards for pharmaceutical-grade intermediates.
N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate structure
64353-88-4 structure
Product Name:N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate
CAS No:64353-88-4
MF:C9H12N2O2
MW:180.203782081604
CID:529087
PubChem ID:267867
Update Time:2025-11-02

N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate Chemical and Physical Properties

Names and Identifiers

    • N-(5-Amino-2-methoxyphenyl)acetamide
    • 1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLICACIDMETHOXY-METHYL-AMIDE
    • Acetamide, N-(5-amino-2-methoxyphenyl)-
    • N-(5-amino-2-methoxyphenyl)acetamide(SALTDATA: 1HCl 1H2O)
    • 2-acetamino-4-aminoanisol
    • 3-acetamido-4-methoxyaniline
    • 6-Methoxy-N1-acetyl-m-phenylendiamin
    • AC1L6J1S
    • AC1Q5MA2
    • acetic acid-(5-amino-2-methoxy-anilide)
    • Ambcb9197098
    • AR-1J9455
    • CTK2F8933
    • Essigsaeure-(5-amino-2-methoxy-anilid)
    • N-(5-amino-2-methoxyphenyl)-acetamide
    • NSC107594
    • SureCN2496245
    • CS-0118152
    • N-(5-AMINO-2-METHOXYPHENYL)ACETAMIDE 95%
    • BBL028676
    • STL386618
    • NSC-107594
    • DTXSID20296089
    • 3-acetamido4-methoxyaniline
    • AKOS000100050
    • SCHEMBL2496245
    • N-(3-amino-6-methoxyphenyl)acetamide
    • VS-08900
    • N-(5-amino-2-methoxy-phenyl)acetamide
    • NHHJPLIBPNEMHJ-UHFFFAOYSA-N
    • N-[5-Amino-2-(methyloxy)phenyl]acetamide
    • 64353-88-4
    • EN300-57566
    • N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate
    • MDL: MFCD00466048
    • Inchi: 1S/C9H12N2O2/c1-6(12)11-8-5-7(10)3-4-9(8)13-2/h3-5H,10H2,1-2H3,(H,11,12)
    • InChI Key: NHHJPLIBPNEMHJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1NC(C)=O)N

Computed Properties

  • Exact Mass: 180.08996
  • Monoisotopic Mass: 180.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.211
  • Boiling Point: 377.9°Cat760mmHg
  • Flash Point: 182.3°C
  • Refractive Index: 1.607
  • PSA: 64.35

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Additional information on N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate

N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate: A Comprehensive Overview

N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate (CAS No: 64353-88-4) is a specialized chemical compound with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to as 5-Amino-2-methoxyacetanilide Hydrochloride Hydrate, has garnered attention due to its unique structural properties and potential therapeutic benefits. In this article, we delve into its chemical characteristics, synthesis methods, applications, and current market trends, while addressing common queries from researchers and industry professionals.

The molecular structure of N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate includes an amino group and a methoxy group attached to a phenyl ring, which is further acetylated and forms a hydrochloride hydrate. This configuration contributes to its solubility in water and polar organic solvents, making it a versatile intermediate in drug development. Researchers frequently search for "solubility of 5-Amino-2-methoxyacetanilide Hydrochloride" or "synthesis routes for CAS 64353-88-4," highlighting the compound's relevance in laboratory settings.

One of the primary applications of N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate is in the synthesis of active pharmaceutical ingredients (APIs). Its role as a building block for heterocyclic compounds is particularly noteworthy, as it aids in the development of molecules with potential anti-inflammatory and analgesic properties. Recent studies have explored its utility in designing novel small-molecule inhibitors, aligning with the growing interest in targeted drug therapies. Keywords like "pharmaceutical intermediates for pain management" and "CAS 64353-88-4 in drug discovery" reflect this trend.

From a market perspective, the demand for N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate has seen steady growth, driven by advancements in medicinal chemistry and the need for high-purity intermediates. Suppliers and manufacturers often emphasize its "high purity grade" and "GMP compliance" to cater to pharmaceutical clients. Additionally, the compound's stability under controlled conditions makes it a reliable choice for long-term research projects. Searches such as "where to buy 5-Amino-2-methoxyacetanilide Hydrochloride" and "price trends for CAS 64353-88-4" are common among procurement specialists.

In the context of green chemistry, N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate has also been evaluated for its environmental impact. Researchers are investigating eco-friendly synthesis methods to reduce waste and energy consumption, responding to queries like "sustainable production of CAS 64353-88-4." This aligns with global efforts to promote sustainable practices in chemical manufacturing.

Safety and handling guidelines for N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate are another area of interest. While the compound is not classified as hazardous under standard regulations, proper storage in a cool, dry place is recommended to maintain its integrity. Frequent searches include "MSDS for 5-Amino-2-methoxyacetanilide Hydrochloride" and "stability of CAS 64353-88-4," underscoring the importance of safety data in laboratory environments.

In summary, N-(5-Amino-2-methoxyphenyl)acetamide Hydrochloride Hydrate (CAS No: 64353-88-4) is a multifaceted compound with broad applications in pharmaceuticals and organic synthesis. Its unique properties, coupled with ongoing research into its therapeutic potential and sustainable production, make it a valuable asset in the chemical industry. By addressing common search queries and industry trends, this overview aims to provide a comprehensive resource for scientists, procurement professionals, and enthusiasts alike.

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